Cas no 99452-78-5 (3-chloro-6-(3-fluoro-4-methoxyphenyl)pyridazine)

• Product Name: 3-chloro-6-(3-fluoro-4-methoxyphenyl)pyridazine
• CAS No: 99452-78-5
• MF: C₁₁H₈ClFN₂O
• MW: 238.645424842834
• CID: 750220
• PubChem ID: 20398284
• Update Time: 2025-05-26

3-chloro-6-(3-fluoro-4-methoxyphenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• Pyridazine, 3-chloro-6-(3-fluoro-4-methoxyphenyl)-
• 3-chloro-6-(3-fluoro-4-methoxyphenyl)pyridazine
• 99452-78-5
• 3-Chloro-6-(3-fluoro-4-methoxy-phenyl)-pyridazine
• DTXSID60606749
• 3-chloro-6-(3-fluoro-4-methoxyphenyl)-pyridazine
• 3-chloro-6-(4-methoxy-3-fluorophenyl)pyridazine
• SCHEMBL1742298
• XJUAAVLXZBQURX-UHFFFAOYSA-N
• EN300-1586593

• Inchi： 1S/C11H8ClFN2O/c1-16-10-4-2-7(6-8(10)13)9-3-5-11(12)15-14-9/h2-6H,1H3
• InChI Key： XJUAAVLXZBQURX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CC(=C(C=2)F)OC)N=N1

Computed Properties

• Exact Mass: 238.0309187g/mol
• Monoisotopic Mass: 238.0309187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-chloro-6-(3-fluoro-4-methoxyphenyl)pyridazine

Comprehensive Overview of 3-chloro-6-(3-fluoro-4-methoxyphenyl)pyridazine (CAS No. 99452-78-5)

3-chloro-6-(3-fluoro-4-methoxyphenyl)pyridazine (CAS No. 99452-78-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridazine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of chloro, fluoro, and methoxy substituents enhances its reactivity and potential applications, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 3-chloro-6-(3-fluoro-4-methoxyphenyl)pyridazine has surged due to their unique physicochemical properties. Fluorination often improves metabolic stability, bioavailability, and binding affinity, which are critical factors in drug discovery. Researchers are particularly interested in how this compound's structural motifs can be leveraged to develop novel therapeutics for conditions such as inflammation, cancer, and neurological disorders.

The synthesis of 3-chloro-6-(3-fluoro-4-methoxyphenyl)pyridazine typically involves multi-step reactions, including cross-coupling and halogenation processes. Advanced techniques like microwave-assisted synthesis and catalysis have been explored to optimize yield and purity. These methods align with the growing trend toward green chemistry, as industries seek to minimize waste and reduce environmental impact.

From an analytical perspective, 99452-78-5 is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These tools ensure precise identification and quality control, which are essential for regulatory compliance and industrial applications. The compound's solubility and stability profiles are also meticulously studied to determine its suitability for various formulations.

Beyond pharmaceuticals, 3-chloro-6-(3-fluoro-4-methoxyphenyl)pyridazine has potential applications in agrochemicals. Its heterocyclic core and substituent effects make it a candidate for developing new pesticides or herbicides with improved efficacy and lower toxicity. This aligns with global efforts to address food security challenges through innovative crop protection solutions.

As the scientific community continues to explore pyridazine derivatives, questions frequently arise about their mechanism of action and structure-activity relationships. For instance, how does the fluoro-methoxy group influence the compound's interaction with biological targets? Such inquiries drive ongoing research and highlight the compound's relevance in modern chemistry.

In summary, 3-chloro-6-(3-fluoro-4-methoxyphenyl)pyridazine (CAS No. 99452-78-5) represents a versatile building block with broad applications. Its unique chemical properties and synthetic adaptability position it as a key player in advancing both medicinal and agricultural sciences. Future studies will likely uncover even more innovative uses for this remarkable compound.